4-Piperidinol, 1-(4-amino-2-fluoro-5-methoxyphenyl)-

• IUPAC Name: 1-(4-amino-2-fluoro-5-methoxyphenyl)piperidin-4-ol
• InChI: InChI=1S/C12H17FN2O2/c1-17-12-7-11(9(13)6-10(12)14)15-4-2-8(16)3-5-15/h6-8,16H,2-5,14H2,1H3
• InChI Key: SMYDOMOYPFIMDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1N)F)N2CCC(CC2)O
• Molecular Formula: C12H17FN2O2
• Molecular Weight: 240.27 g/mol
• CAS No.: 1982223-90-4

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of 4-Piperidinol, 1-(4-amino-2-fluoro-5-methoxyphenyl)- is based on a piperidine core, which is a six-membered ring containing one nitrogen atom and five carbon atoms. The compound also contains functional groups such as an amino group, a fluoro group, and a methoxy group.

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-Piperidinol, 1-(4-amino-2-fluoro-5-methoxyphenyl)- include its molecular formula (C12H17FNO2), and molecular weight (240.27). Additional properties such as melting point, boiling point, and density can be found in specialized chemical databases.

Scientific Research Applications

Synthesis and Cytotoxicity Studies

4-Piperidinol derivatives, including variations of the 4-amino-2-fluoro-5-methoxyphenyl structure, have been synthesized and evaluated for cytotoxicity against human hepatoma and breast cancer cell lines. Some derivatives demonstrated higher cytotoxic potency than the reference compound 5-FU against certain cell lines, indicating potential for further research in cancer treatment (Kucukoglu et al., 2015).

Neurological and Cognitive Disorders

Compounds structurally related to 4-Piperidinol, 1-(4-amino-2-fluoro-5-methoxyphenyl)- have been used in PET (Positron Emission Tomography) studies to quantify serotonin 1A receptor densities in the brains of Alzheimer's disease patients. These studies provide valuable insights into the progression and treatment of neurological disorders (Kepe et al., 2006).

Development of Radiotracers

Radiolabeled derivatives of 4-Piperidinol, 1-(4-amino-2-fluoro-5-methoxyphenyl)- have been synthesized for potential use as PET radiotracers. These radiotracers can study various receptors in the brain, contributing to our understanding of brain function and disease (Katoch-Rouse & Horti, 2003).

Molecular Conformation and Crystallography

Research on compounds similar to 4-Piperidinol, 1-(4-amino-2-fluoro-5-methoxyphenyl)-, like 2,6-Bis(3-methoxyphenyl)-3-methylpiperidin-4-one, has provided insights into the molecular conformation and interactions of such molecules, contributing to the field of crystallography and molecular design (Nithya et al., 2009).

Synthesis of Antihypertensive Agents

Derivatives of 4-Piperidinol have been explored for their potential as calcium-channel blockers and antihypertensive agents. These studies are crucial for the development of new medications to treat hypertension (Shanklin et al., 1991).